Cas no 2034564-15-1 (2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034564-15-1
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5353025
• Update Time: 2025-10-19

2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-2-(o-tolyloxy)acetamide
• 2-(2-methylphenoxy)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C19H18N2O2S/c1-14-5-2-3-7-17(14)23-12-18(22)21-11-15-6-4-9-20-19(15)16-8-10-24-13-16/h2-10,13H,11-12H2,1H3,(H,21,22)
• InChI Key： TUZSDGCVBASFMY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CC=CN=1)CNC(COC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5

Additional information on 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide

Comprehensive Overview of 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034564-15-1)

In the realm of organic chemistry and pharmaceutical research, 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034564-15-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a thiophene ring, a pyridine backbone, and an acetamide functional group, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical development.

The compound's CAS number 2034564-15-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide, reflects its intricate molecular architecture. The presence of a thiophene moiety, a heterocyclic ring containing sulfur, is particularly noteworthy due to its prevalence in bioactive molecules. This structural element often enhances binding affinity and metabolic stability, making it a focal point in medicinal chemistry.

Recent trends in scientific literature highlight a growing curiosity about thiophene-containing compounds and their role in addressing modern health challenges. For instance, the search terms "thiophene derivatives in drug discovery" and "pyridine-based acetamides" have seen a surge in popularity across academic and industrial research platforms. These keywords align with the broader interest in heterocyclic compounds as scaffolds for novel therapeutics, particularly in oncology and neurology.

From a synthetic perspective, 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide exemplifies the convergence of multicomponent reactions and catalyzed coupling techniques. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a topic frequently searched under "Pd-catalyzed thiophene functionalization." Such methodologies are pivotal in constructing complex molecules with high precision, a demand underscored by the pharmaceutical industry's push for greener and more efficient synthetic routes.

Beyond its chemical synthesis, the compound's physicochemical properties are equally compelling. Its logP value, solubility profile, and stability under physiological conditions are frequently analyzed parameters, as evidenced by searches like "acetamide solubility in drug formulation." These properties are critical for bioavailability and pharmacokinetics, key considerations in preclinical development. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, further accelerates the evaluation of such compounds, a trend reflected in the rising popularity of "AI-driven drug design" queries.

In the context of intellectual property and commercialization, CAS No. 2034564-15-1 has garnered attention in patent filings related to kinase inhibitors and GPCR modulators. These areas dominate current pharmaceutical pipelines, with search terms like "kinase inhibitor patents 2023" and "GPCR-targeted therapies" trending in professional forums. The compound's structural motifs align with these therapeutic targets, positioning it as a potential lead for further optimization.

Environmental and regulatory considerations also play a role in the discourse surrounding 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide. With increasing emphasis on green chemistry principles, researchers are exploring sustainable synthetic routes and biodegradable intermediates. Searches such as "eco-friendly heterocycle synthesis" underscore this shift, highlighting the compound's relevance in aligning industrial practices with global sustainability goals.

In summary, 2-(2-methylphenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034564-15-1) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the scientific community's growing interest in heterocyclic frameworks, ensure its continued prominence in research and development. As exploration into its properties and potential expands, this compound is poised to contribute meaningfully to advancements in healthcare and beyond.